![molecular formula C9H11N3 B1504171 (R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine CAS No. 1259780-63-6](/img/structure/B1504171.png)
(R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine
Overview
Description
(R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine is a chemical compound that has been of great interest to the scientific research community. It is a chiral compound that belongs to the class of imidazopyridine derivatives. This compound has been studied for its potential therapeutic properties and has shown promising results in various scientific studies.
Mechanism of Action
The exact mechanism of action of (R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine is still not fully understood. However, it has been shown to act as a partial agonist at the α2-adrenergic receptor and as an antagonist at the 5-HT2A receptor. These effects are believed to contribute to its anxiolytic and antidepressant properties.
Biochemical and Physiological Effects:
(R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine has been shown to have several biochemical and physiological effects. It has been shown to increase levels of the neurotransmitter serotonin in the brain, which is believed to contribute to its antidepressant effects. Additionally, it has been shown to decrease levels of the stress hormone cortisol, which may contribute to its anxiolytic effects.
Advantages and Limitations for Lab Experiments
One advantage of using (R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine in lab experiments is its high selectivity for certain receptors. This allows for more precise studies of the effects of the compound on specific biological pathways. However, one limitation is that the compound has not yet been extensively studied in humans, so its potential therapeutic properties and limitations are still not fully understood.
Future Directions
There are several potential future directions for research on (R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine. One area of interest is its potential use in the treatment of substance abuse disorders. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential therapeutic properties. Finally, studies on the safety and efficacy of the compound in humans are needed to determine its potential as a therapeutic agent.
In conclusion, (R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine is a promising chemical compound that has been extensively studied for its potential therapeutic properties. Its high selectivity for certain receptors allows for more precise studies of its effects on specific biological pathways. Further research is needed to fully understand the mechanism of action of the compound and its potential therapeutic properties.
Scientific Research Applications
(R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine has been extensively studied for its potential therapeutic properties. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. Additionally, it has been studied for its potential use in the treatment of substance abuse disorders.
properties
IUPAC Name |
(1R)-1-imidazo[1,2-a]pyridin-6-ylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3/c1-7(10)8-2-3-9-11-4-5-12(9)6-8/h2-7H,10H2,1H3/t7-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMGKBGKIVPXGBN-SSDOTTSWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN2C=CN=C2C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CN2C=CN=C2C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-bromo-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one](/img/structure/B1504092.png)
![6-(benzyloxy)-1H-pyrrolo[2,3-b]pyridine](/img/structure/B1504107.png)
![Sodium (2S,8R)-2-azaniumyl-8-{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}-5-oxido-5,11-dioxo-4,6,10-trioxa-5lambda~5~-phosphaoctacosan-1-oate](/img/structure/B1504115.png)
![Sodium (2R)-2,3-bis{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl 2,3-dihydroxypropyl phosphate](/img/structure/B1504116.png)